Cas no 2227681-11-8 (rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227681-11-8
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6040447
• PubChem ID: 165689864
• Update Time: 2025-05-22

rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1739781
• 2227681-11-8

• Inchi： 1S/C14H19N/c1-14(2)12(13(14)15)11-6-4-3-5-10(11)9-7-8-9/h3-6,9,12-13H,7-8,15H2,1-2H3/t12-,13-/m0/s1
• InChI Key： CYTOOMHJSZXOMZ-STQMWFEESA-N
• SMILES： N[C@H]1[C@H](C2=CC=CC=C2C2CC2)C1(C)C

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227681-11-8)

The compound rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227681-11-8) is a chiral amine derivative with a unique cyclopropane backbone. Its structural complexity and stereochemical properties make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both cyclopropyl and dimethylcyclopropane moieties contributes to its stability and reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for chiral amines like rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine has surged due to their role as intermediates in drug discovery. Researchers are particularly intrigued by its potential to modulate biological pathways, making it a candidate for targeting neurological disorders and metabolic diseases. Its stereospecificity and low toxicity profile align with the growing trend toward safer and more efficient therapeutic agents.

The synthesis of rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine often involves multi-step reactions, including cyclopropanation and asymmetric hydrogenation. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern organic chemistry. Its CAS No. 2227681-11-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

From an industrial perspective, this compound is valued for its versatility. It can be functionalized to produce derivatives with enhanced bioavailability or thermal stability, addressing key challenges in formulation science. Companies specializing in custom synthesis and contract research often highlight its utility in their portfolios, catering to clients in the pharmaceutical and biotechnology sectors.

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional amines, rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits favorable biodegradability metrics, aligning with global sustainability goals. This attribute is increasingly prioritized by manufacturers seeking green chemistry alternatives.

In summary, rac-(1R,3S)-3-(2-cyclopropylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227681-11-8) represents a convergence of innovation and practicality. Its applications span from drug development to material engineering, driven by its unique chemical properties. As research progresses, this compound is poised to remain a focal point in scientific and industrial advancements.